Cas no 33166-85-7 (6-(4-fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one)

6-(4-fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one structure
33166-85-7 structure
Product Name:6-(4-fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one
CAS No:33166-85-7
MF:C10H7FN2OS
MW:222.238784074783
MDL:MFCD01011739
CID:1455352
PubChem ID:13072797
Update Time:2025-04-20

6-(4-fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 6-(4-fluorophenyl)-2-sulfanylidene-1h-pyrimidin-4-one
    • 6-(4-fluorophenyl)-2-sulfanylidene-1,3-dihydropyrimidin-4-one
    • SBB082776
    • BBS-00014815
    • AKOS005207997
    • AKOS002676300
    • F1967-0510
    • ZINC20153805
    • 6-p-Fluorphenyl-2-thiouracil
    • 6-(4-fluorophenyl)-2-sulfanylpyrimidin-4-ol
    • 6-(4-fluorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1{H})-one
    • 6-(4-fluoro-phenyl)-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
    • 6-(4-fluorophenyl)-2-sulfanylidene-1,3-dihydropyrimidin-4-one; SBB082776; BBS-00014815; AKOS005207997; AKOS002676300; F1967-0510; ZINC20153805; 6-p-Fluorphenyl-2-thiouracil; 6-(4-fluorophenyl)-2-sulfanylpyrimidin-4-ol; 6-(4-fluorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1{H})-one; 6-(4-fluoro-phenyl)-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one;
    • 6-(4-Fluorophenyl)-2-sulfanylidene-2,3-dihydropyrimidin-4(1H)-one
    • EN300-236028
    • DTXSID00517360
    • 6-(4-Fluorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1(h))-one
    • 6-(4-fluorophenyl)-2-mercaptopyrimidin-4-ol
    • 6-(4-fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one
    • 33166-85-7
    • MDL: MFCD01011739
    • Inchi: 1S/C10H7FN2OS/c11-7-3-1-6(2-4-7)8-5-9(14)13-10(15)12-8/h1-5H,(H2,12,13,14,15)
    • InChI Key: VQADNNGVUZCZOK-UHFFFAOYSA-N
    • SMILES: S=C1NC(C=C(C2C=CC(=CC=2)F)N1)=O

Computed Properties

  • Exact Mass: 222.02631219g/mol
  • Monoisotopic Mass: 222.02631219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 73.2Ų

6-(4-fluorophenyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one Pricemore >>

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